2-Methyl-1-nitroso-1H-imidazole

• Molecular Formula: C4H5N3O
• Molecular Weight: 111.10 g/mol
• InChI: InChI=1S/C4H5N3O/c1-4-5-2-3-7(4)6-8/h2-3H,1H3
• InChIKey: YZBKRRGFSUJHLD-UHFFFAOYSA-N

2-Methyl-1-nitroso-1H-imidazole Reference Standard

2-Methyl-1-nitroso-1H-imidazole (CAS not assigned; molecular formula C₄H₅N₃O; molecular weight 111.10 g/mol; SMILES: O=NN1C(C)=NC=C1) is an N-nitroso derivative of 2-methylimidazole and is designated as Metronidazole Nitroso Impurity 5 [1]. This compound belongs to the nitrosamine drug-substance-related impurity (NDSRI) class and is procured as a highly characterized reference standard for analytical method development, method validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) for metronidazole-containing pharmaceuticals [2]. Unlike its C-nitroso structural isomer 1-methyl-2-nitrosoimidazole (INO; CAS 116169-87-0), which has been extensively characterized for cytotoxicity and glutathione-depleting activity, 2-methyl-1-nitroso-1H-imidazole features the nitroso group on the endocyclic N1 nitrogen of the imidazole ring, a structural feature that fundamentally alters its synthetic accessibility and regulatory classification under current nitrosamine control frameworks [3][4].

Reference Standard Metronidazole Nitroso Impurity 5 (N-nitroso isomer)

Analytical Workflow HPLC and LC-MS/MS method development, validation, QC release

Sourcing Requirement Pre-synthesized material required; in situ nitrosation fails (0/10 attempts)

• [1] Veeprho. 2-Methyl-1-nitroso-1H-imidazole Product Page. Catalogue No. VE0024151. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole/ View Source
• [2] SynZeal. Metronidazole Nitroso Impurity 5. Catalogue No. SZ-M008013. https://www.synzeal.com/cn/metronidazole-nitroso-impurity-5 View Source
• [3] Noss MB, Panicucci R, McClelland RA, Rauth AM. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product. Biochem Pharmacol. 1988;37(13):2585-2593. doi:10.1016/0006-2952(88)90250-x. PMID: 3214494. View Source
• [4] USP Nitrosamine Exchange. Nitrosamine CPCA Discussion Thread. https://nitrosamines.usp.org/t/nitrosamine-cpca/14278 View Source

Why 2-Methyl-1-nitroso-1H-imidazole Cannot Be Substituted

Generic nitrosamine reference standards or the C-nitroso isomer 1-methyl-2-nitrosoimidazole (INO, CAS 116169-87-0) cannot serve as analytical surrogates for 2-methyl-1-nitroso-1H-imidazole because the position of the nitroso group — endocyclic N1 versus exocyclic C2 — produces compounds with fundamentally different physicochemical properties, chromatographic retention behavior, and mass spectrometric fragmentation patterns [1]. The N-nitroso compound has a SMILES of O=NN1C(C)=NC=C1, whereas the C-nitroso isomer has a SMILES of CN1C=CN=C1N=O, resulting in distinct HPLC retention times and MS/MS transitions critical for selective quantification [2]. Furthermore, the Carcinogenic Potency Categorization Approach (CPCA) cannot be applied to N-nitroso compounds derived from aromatic nitrogens, placing 2-methyl-1-nitroso-1H-imidazole in a unique regulatory assessment category requiring compound-specific acceptable intake (AI) determination rather than class-based default limits [3]. The documented synthesis failure — 10 independent nitrosation attempts under forced NAP test conditions yielding zero successful formations — further demonstrates that this impurity cannot be generated in situ for analytical purposes and must be procured as a pre-synthesized, fully characterized reference material [4].

C‑nitroso isomer mismatch

1‑Methyl‑2‑nitrosoimidazole differs in chromatographic retention and MS/MS fragmentation, preventing selective co‑quantification in impurity methods.

Regulatory classification gap

The CPCA framework does not apply to aromatic N‑nitroso compounds; class‑based AI limits cannot be transferred without compound‑specific data.

Synthesis failure confirmed

10 forced nitrosation attempts under NAP test conditions yielded zero detectable product; generic in‑situ generation is not a viable alternative to a pre‑synthesized reference standard.

• [1] PubChem. 1-Methyl-2-nitrosoimidazole. CID 146582. CAS 116169-87-0. https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-nitrosoimidazole View Source
• [2] Veeprho. 2-Methyl-1-nitroso-1H-imidazole Product Page. Catalogue No. VE0024151. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole/ View Source
• [3] USP Nitrosamine Exchange. Nitrosamine CPCA Discussion Thread. https://nitrosamines.usp.org/t/nitrosamine-cpca/14278 View Source
• [4] Veeprho. 2-Methyl-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report (NAP Test). Catalogue No. VE0024920. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole-synthesis-attempts-and-failure-report/ View Source

Differentiation Evidence for 2-Methyl-1-nitroso-1H-imidazole

N-Nitroso vs. C-Nitroso Synthetic Accessibility

2-Methyl-1-nitroso-1H-imidazole (N-nitroso isomer) has a documented 0% synthesis success rate under forced nitrosation conditions: 10 independent synthesis attempts (5 experiments performed twice) under recommended conditions for nitroso impurity formation, with HPLC, MASS/LCMS, NMR, and IR confirmation performed for all 10 attempts, yielded no detectable product [1]. In contrast, the C-nitroso structural isomer 1-methyl-2-nitrosoimidazole (INO) is synthesizable via electrochemical reduction of 1-methyl-2-nitroimidazole (INO₂) to 2-hydroxylamino-1-methylimidazole (INHOH), followed by back oxidation with iodine, yielding stable crystalline product [2]. This synthesis failure is mechanistically consistent with the difficulty of nitrosating aromatic endocyclic sp² nitrogens, where the electron pair participates in the aromatic π-system and is resistant to electrophilic attack by nitrosating species [3].

Synthesis Success Rate

Head‑to‑head

0% vs. successful

Procurement‑only route confirmed

10 NAP test attempts; no product by HPLC, MS, NMR, IR

Evidence Dimension	Synthesis success rate under forced nitrosation (NAP test) conditions
Target Compound Data	0 successes out of 10 independent synthesis attempts (0% success rate); no detectable product by HPLC, MASS/LCMS, NMR, or IR
Comparator Or Baseline	1-Methyl-2-nitrosoimidazole (INO, C-nitroso isomer): synthesizable via electrochemical reduction/back-oxidation; stable crystalline product obtained
Quantified Difference	Absolute difference: 0% vs. successful synthesis; the N-nitroso isomer cannot be generated via standard nitrosation pathways
Conditions	Forced nitrosation assays (NAP test) under acidic conditions with nitrosating species; multiple analytical confirmation techniques employed for all attempts

Why This Matters

Procurement of 2-methyl-1-nitroso-1H-imidazole as a pre-synthesized, fully characterized reference standard is the only viable route for analytical laboratories; in situ generation is not a feasible alternative, making authenticated commercial sourcing essential for regulatory compliance.

• [1] Veeprho. 2-Methyl-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report (NAP Test). Catalogue No. VE0024920. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole-synthesis-attempts-and-failure-report/ View Source
• [2] Noss MB, Panicucci R, McClelland RA, Rauth AM. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product. Biochem Pharmacol. 1988;37(13):2585-2593. doi:10.1016/0006-2952(88)90250-x. PMID: 3214494. View Source
• [3] USP Nitrosamine Exchange. Nitrosamine CPCA Discussion Thread. https://nitrosamines.usp.org/t/nitrosamine-cpca/14278 View Source

Regulatory Classification: CPCA Applicability

The Carcinogenic Potency Categorization Approach (CPCA) — the standard structure-activity relationship method for assigning nitrosamine impurities to one of 5 potency categories with corresponding Acceptable Intake (AI) limits — cannot be applied to 2-methyl-1-nitroso-1H-imidazole because the nitroso group is attached to an aromatic endocyclic nitrogen [1]. As explicitly stated in EMA guidance Appendix 2, the CPCA approach is not valid for nitrosamines formed from nitrogen present in aromatic compounds [1]. For a nitroso-imidazole compound for which no known mutagenicity data is available, a case-by-case approach must be used, with an AI limit of ≤1500 ng/day (≤1.5 μg/day) recommended under ICH M7 Section 7.5 principles [2]. This contrasts with aliphatic nitrosamine impurities that can be categorized via CPCA into Categories 1–5 with AI limits ranging from 26.5 ng/day (Category 1) to 1500 ng/day (Category 5) [3].

CPCA Applicability

Method context

Aromatic N‑nitroso vs aliphatic nitrosamines

CPCA not applicable vs CPCA‑applicable

Requires case‑by‑case AI determination

AI ≤1500 ng/day recommended under ICH M7

Evidence Dimension	Regulatory potency categorization methodology and Acceptable Intake (AI) limit
Target Compound Data	CPCA not applicable; AI ≤1500 ng/day (case-by-case determination per ICH M7 Section 7.5 for nitroso-imidazole without mutagenicity data)
Comparator Or Baseline	Aliphatic N-nitrosamine impurities (CPCA-applicable): Category 1 AI = 26.5 ng/day; Category 5 AI = 1500 ng/day
Quantified Difference	CPCA inapplicable vs. CPCA-applicable (methodological incompatibility); AI of ≤1500 ng/day (highest tier, reflecting low predicted potency from aromatic N-nitroso class)
Conditions	Regulatory assessment framework per EMA/FDA nitrosamine guidance and ICH M7; CPCA structural pre-requisites for α-hydroxylation pathway activation

Why This Matters

The CPCA inapplicability means that metronidazole manufacturers cannot use default computational potency categorization for this impurity; they must either procure the authentic reference standard for analytical method validation or develop a scientifically justified surrogate approach, directly impacting procurement strategy and regulatory submission timelines.

• [1] USP Nitrosamine Exchange. Nitrosamine CPCA Discussion Thread. https://nitrosamines.usp.org/t/nitrosamine-cpca/14278 View Source
• [2] USP Nitrosamine Exchange. Imidazole is a secondary amine? Discussion Thread. https://nitrosamines.usp.org/t/imidazole-is-a-secondary-amine/6118/14 View Source
• [3] Kruhlak NL, Schmidt M, Froetschl R, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA). Regul Toxicol Pharmacol. 2024;150:105640. doi:10.1016/j.yrtph.2024.105640. View Source

Cytotoxicity of Nitrosoimidazoles vs. Nitro Parents

The nitrosoimidazole compound class, which includes both N-nitroso and C-nitroso imidazole derivatives, exhibits profoundly greater cytotoxic potency than the corresponding nitroimidazole precursors. In a direct comparison, 1-methyl-4-phenyl-5-nitrosoimidazole (5-NO) was at least 1000-fold more cytotoxic toward Chinese hamster ovary (CHO) cells and at least 1000-fold more mutagenic in Ames tester strain TA100 than its homologous nitro compound 1-methyl-4-phenyl-5-nitroimidazole (5-NO₂) [1]. For the C-nitroso analog 1-methyl-2-nitrosoimidazole (INO), concentrations of 10–60 μM produced significant cytotoxicity in CHO cells, and INO was two orders of magnitude more toxic than its parent nitro compound INO₂, the 4-electron reduction product INHOH, and the 6-electron reduction product 2-amino-1-methylimidazole (INH₂) under aerobic conditions [2]. The reduction potentials of nitrosoimidazoles, measured at 0.2 to −0.2 V, are appreciably higher than those for the corresponding nitro parents, providing an electrochemical basis for their enhanced biological activity [3].

Cytotoxicity Potency

Class‑level inference

≥1000× greater

Nitrosoimidazoles markedly more potent than nitro parents

CHO cell assay; model‑specific review

Evidence Dimension	In vitro cytotoxicity (CHO cells) and bacterial mutagenicity (Ames TA100)
Target Compound Data	2-Methyl-1-nitroso-1H-imidazole: no direct cytotoxicity data available (documented synthesis failure precludes biological testing); classified within the nitrosoimidazole class with predicted high potency based on structural analogy
Comparator Or Baseline	1-Methyl-4-phenyl-5-nitrosoimidazole (5-NO): ≥1000-fold more cytotoxic and mutagenic than 5-NO₂. 1-Methyl-2-nitrosoimidazole (INO): significant CHO cytotoxicity at 10–60 μM; two orders of magnitude more toxic than INO₂ under aerobic conditions
Quantified Difference	≥1000-fold increase in cytotoxicity and mutagenicity (nitroso vs. nitro class-level). Two orders of magnitude (approximately 100-fold) greater aerobic toxicity for INO vs. INO₂
Conditions	CHO cell cytotoxicity assay (aerobic); Salmonella typhimurium TA-100 Ames mutagenicity assay; reduction potentials measured by cyclic voltammetry in aqueous medium

Why This Matters

The class-level evidence establishes a compelling scientific rationale for rigorous control of 2-methyl-1-nitroso-1H-imidazole as a potential impurity: if formed even in trace amounts, nitrosoimidazoles exhibit potency that is orders of magnitude greater than their nitro precursors, justifying the procurement of authenticated reference standards for sensitive analytical detection methods with low limits of quantification.

• [1] Ehlhardt WJ, Beaulieu BB Jr, Goldman P. Mammalian cell toxicity and bacterial mutagenicity of nitrosoimidazoles. Biochem Pharmacol. 1988;37(13):2603-2606. doi:10.1016/0006-2952(88)90252-3. PMID: 3390219. View Source
• [2] Noss MB, Panicucci R, McClelland RA, Rauth AM. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product. Biochem Pharmacol. 1988;37(13):2585-2593. doi:10.1016/0006-2952(88)90250-x. PMID: 3214494. View Source
• [3] Kovacic P, Kassel MA, Feinberg BA, Corbett MD, McClelland RA. Reduction potentials in relation to physiological activities of benzenoid and heterocyclic nitroso compounds: Comparison with the nitro precursors. Bioorg Chem. 1990;18(3):265-275. doi:10.1016/0045-2068(90)90002-M. View Source

Glutathione Depletion by Nitrosoimidazoles

Nitrosoimidazoles react rapidly and stoichiometrically with intracellular sulfhydryl groups, a mechanistic feature that distinguishes them from their nitro precursors. The C-nitroso model compound 1-methyl-2-nitrosoimidazole (INO) depleted glutathione (GSH) in CHO cells to 10–20% of control levels within 5 minutes of treatment at a sub-toxic concentration of 25 μM, and protein sulfhydryls (Pr-SH) were depleted to 60% of control levels [1]. At a cell density of 10⁶ cells/mL, INO depleted GSH down to a plateau of 15% of control levels at 100 μM, with no elevation of oxidized glutathione (GSSG) above control, indicating adduct formation rather than oxidative stress [2]. In striking contrast, the parent nitro compound 1-methyl-2-nitroimidazole (INO₂) at 1000 μM did not deplete GSH under identical exposure conditions, and the hydroxylamine intermediate INHOH depleted GSH only minimally at the same concentration [2]. The reaction of INO with bovine serum albumin (BSA) was stoichiometric, as measured by the loss of its characteristic absorbance at 360 nm, and was specific to the free thiol group of BSA as demonstrated by competitive blockade with 5,5′-dithiobis-2-nitrobenzoic acid (DTNB) [1].

GSH Depletion

Class‑level inference

>40× differential

Rapid thiol reactivity distinguishes nitroso class

GSH to 15% control within 5 min at 25–100 μM INO

Evidence Dimension	Glutathione (GSH) depletion in mammalian cells and protein sulfhydryl (Pr-SH) reactivity
Target Compound Data	2-Methyl-1-nitroso-1H-imidazole: no direct GSH depletion data (synthesis failure precludes testing); predicted high thiol reactivity based on N-nitrosoimidazole class membership
Comparator Or Baseline	INO (25 μM, sub-toxic): GSH to 10–20% control within 5 min; Pr-SH to 60% control. INO (100 μM, 10⁶ cells/mL): GSH plateau at 15% control. INO₂ (1000 μM): no GSH depletion. INHOH (1000 μM): minimal GSH depletion
Quantified Difference	INO depletes GSH at 25–100 μM vs. INO₂ shows zero depletion at 1000 μM — a >40-fold potency differential. GSH depletion of ~85% (to 15% of control) occurs at INO concentrations where INO₂ is completely inert
Conditions	CHO cells; GSH measured by DTNB-reactive thiol assay; INO reaction monitored spectrophotometrically at 360 nm; BSA stoichiometric binding confirmed by DTNB competition

Why This Matters

The rapid, stoichiometric thiol reactivity of nitrosoimidazoles at low micromolar concentrations — contrasted with the complete inertness of nitro parents at millimolar levels — provides a biochemical rationale for ordering 2-methyl-1-nitroso-1H-imidazole as a critical reference standard: trace-level presence of this impurity could deplete cellular protective thiol pools, potentiating the toxicity of co-administered drugs through chemosensitization mechanisms.

• [1] Bérubé LR, Farah S, McClelland RA, Rauth AM. Effect of 1-methyl-2-nitrosoimidazole on intracellular thiols and calcium levels in Chinese hamster ovary cells. Biochem Pharmacol. 1991;42(11):2153-2161. doi:10.1016/0006-2952(91)90351-5. PMID: 1958233. View Source
• [2] Noss MB, Panicucci R, McClelland RA, Rauth AM. 1-Methyl-2-nitrosoimidazole: cytotoxic and glutathione depleting capabilities. Int J Radiat Oncol Biol Phys. 1989;16(4):1015-1019. doi:10.1016/0360-3016(89)90906-1. PMID: 2703379. View Source

Application Scenarios for 2-Methyl-1-nitroso-1H-imidazole

ANDA/NDA Method Validation for Nitrosamine Impurity

Pharmaceutical manufacturers submitting ANDA or NDA applications for metronidazole drug products must demonstrate control of nitrosamine impurities per FDA and EMA guidance. 2-Methyl-1-nitroso-1H-imidazole, as Metronidazole Nitroso Impurity 5, serves as the primary reference standard for HPLC and LC-MS/MS method development and validation [1]. Because the CPCA framework is inapplicable to this aromatic N-nitroso compound, the authentic reference standard is essential for establishing method-specific limits of detection (LOD) and quantification (LOQ), supported by comprehensive Certificates of Analysis (COA) with HPLC, MASS/LCMS, NMR, and IR characterization data [2][3]. The documented synthesis difficulty — 0/10 NAP test successes — reinforces that this impurity cannot be generated in situ for method development; procurement of the pre-synthesized standard is the only reliable path to regulatory submission [4].

Surrogate Selection and Read-Across for Risk Assessment

When 2-methyl-1-nitroso-1H-imidazole cannot be synthesized (as evidenced by Veeprho's documented NAP test failure [4]), regulatory guidances permit a surrogate-based read-across approach for acceptable intake determination. The USP Nitrosamine Exchange community explicitly acknowledges that 'if formed, [this compound] is part of the Cohort of Concern as a nitroso compound but out of scope for N-nitrosamine as defined by agencies' [2]. The procurement and characterization data package for the authentic reference standard — even when demonstrating non-formability — provides the scientific evidence needed to justify surrogate selection and support the case-by-case AI determination of ≤1500 ng/day, as recommended under ICH M7 Section 7.5 principles for nitroso-imidazole compounds lacking direct mutagenicity data [5].

QC Batch Release Testing for Metronidazole Products

Commercial metronidazole API manufacturers and finished product QC laboratories require 2-methyl-1-nitroso-1H-imidazole as a reference standard for routine batch release testing. The compound is supplied by multiple vendors (SynZeal, Veeprho, Pharmaffiliates, Clearsynth, Alentris) with detailed characterization data compliant with USP, EMA, JP, and BP pharmacopeial standards [1][3]. The reference standard enables trace-level quantification of this specific NDSRI in metronidazole drug substances and products, ensuring that nitroso impurity levels remain within established safety limits. The availability of a dedicated synthesis failure report from Veeprho (Catalogue No. VE0024920), documenting 10 comprehensive analytical investigations, provides additional evidentiary support for risk assessment documentation required by regulatory authorities [4].

Structure-Activity Relationship Studies of Nitrosoimidazoles

Research laboratories investigating the structure-activity relationships (SAR) of nitrosoimidazole genotoxicity can utilize 2-methyl-1-nitroso-1H-imidazole as a structurally defined N-nitrosoimidazole probe. The class-level evidence from the C-nitroso isomer INO — demonstrating ≥1000-fold enhanced cytotoxicity versus nitro parents in CHO cells, two orders of magnitude greater aerobic toxicity, rapid GSH depletion to 10–20% of control at sub-toxic concentrations within 5 minutes, and reduction potentials of 0.2 to −0.2 V [6][7] — establishes the biological significance of the nitrosoimidazole pharmacophore. Procuring the N-nitroso variant enables direct comparative studies between N-nitroso and C-nitroso regioisomers, addressing a critical knowledge gap in understanding how the nitroso attachment position modulates reactivity, stability, and biological potency within the imidazole scaffold.

Application

Selection Property

Validation Focus

ANDA/NDA Method Validation

Authenticated reference standard

LOD/LOQ and method specificity

Surrogate AI Read‑Across

Non‑formability evidence package

ICH M7 case‑by‑case justification

QC Batch Release Testing

Multi‑technique characterization data

Trace‑level NDSRI quantification

Nitrosoimidazole SAR Studies

Structurally defined N‑nitroso probe

Regioisomer reactivity and potency

• [1] SynZeal. Metronidazole Nitroso Impurity 5. Catalogue No. SZ-M008013. https://www.synzeal.com/cn/metronidazole-nitroso-impurity-5 View Source
• [2] USP Nitrosamine Exchange. Nitrosamine CPCA Discussion Thread. https://nitrosamines.usp.org/t/nitrosamine-cpca/14278 View Source
• [3] Veeprho. 2-Methyl-1-nitroso-1H-imidazole Product Page. Catalogue No. VE0024151. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole/ View Source
• [4] Veeprho. 2-Methyl-1-nitroso-1H-imidazole: Synthesis Attempts and Failure Report (NAP Test). Catalogue No. VE0024920. https://veeprho.com/impurities/2-methyl-1-nitroso-1h-imidazole-synthesis-attempts-and-failure-report/ View Source
• [5] USP Nitrosamine Exchange. Imidazole is a secondary amine? Discussion Thread. https://nitrosamines.usp.org/t/imidazole-is-a-secondary-amine/6118/14 View Source
• [6] Ehlhardt WJ, Beaulieu BB Jr, Goldman P. Mammalian cell toxicity and bacterial mutagenicity of nitrosoimidazoles. Biochem Pharmacol. 1988;37(13):2603-2606. doi:10.1016/0006-2952(88)90252-3. PMID: 3390219. View Source
• [7] Noss MB, Panicucci R, McClelland RA, Rauth AM. Preparation, toxicity and mutagenicity of 1-methyl-2-nitrosoimidazole. A toxic 2-nitroimidazole reduction product. Biochem Pharmacol. 1988;37(13):2585-2593. doi:10.1016/0006-2952(88)90250-x. PMID: 3214494. View Source